N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide

• IUPAC Name: N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide
• InChI: InChI=1S/C14H14ClN3O2S/c1-2-13(19)16-14-11-7-21(20)8-12(11)17-18(14)10-5-3-4-9(15)6-10/h3-6H,2,7-8H2,1H3,(H,16,19)
• InChI Key: HJABIYJRZIWBLB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C2CS(=O)CC2=NN1C3=CC(=CC=C3)Cl
• Molecular Formula: C14H14ClN3O2S
• Molecular Weight: 323.8 g/mol

Description

N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide is a useful research compound. Its molecular formula is C14H14ClN3O2S and its molecular weight is 323.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Studies

A key area of application involves the synthesis of novel heterocyclic compounds incorporating similar structures for their potential anticancer and antimicrobial activities. For instance, research has demonstrated the synthesis of heterocyclic compounds with potential biological activities, where molecular docking studies provide insights into their interaction with biological targets. This approach aids in the design of compounds with enhanced efficacy against cancer cells and pathogenic microorganisms (Katariya, Vennapu, & Shah, 2021).

Anticonvulsant Activity

Further research has explored the anticonvulsant properties of derivatives, underscoring the chemical's relevance in developing new therapeutic agents for epilepsy and related seizure disorders. The identification of compounds with significant anticonvulsant activity highlights the potential of such derivatives in pharmacological applications (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Computational Design and SAR Studies

The computational design and structure-activity relationship (SAR) studies of derivatives have been instrumental in elucidating their mechanism of action and enhancing their biological activities. These studies provide a foundation for the rational design of more potent and selective inhibitors of specific biological targets, paving the way for the development of novel therapeutic agents (Singh, Tomar, Das, & Singh, 2009).

Photosynthetic Electron Transport Inhibition

Research into pyrazole derivatives has also indicated their potential as inhibitors of photosynthetic electron transport. This application is particularly relevant in the development of herbicides, where the inhibition of photosynthesis can effectively control weed growth without affecting crop plants. Through molecular modeling and structure-activity analysis, researchers can identify compounds with high inhibitory efficacy and low toxicity (Vicentini, Guccione, Giurato, Ciaccio, Mares, & Forlani, 2005).

Mechanism of Action

Target of Action

Similar compounds like pyraclostrobin are known to inhibit the mitochondrial respiration of fungi

Mode of Action

It’s suggested that similar compounds inhibit mitochondrial respiration in fungi . This is achieved by blocking the transfer of electrons in the respiratory chain, thereby disrupting energy production and leading to cell death .

Biochemical Pathways

Based on the mode of action, it can be inferred that the compound affects the electron transport chain in the mitochondria of fungi, leading to disruption of atp production and cell death .

Result of Action

Based on the mode of action, it can be inferred that the compound leads to cell death in fungi by disrupting energy production .

Action Environment

Similar compounds like pyraclostrobin are used in a wide range of environments to combat various fungal diseases in agriculture

Biochemical Analysis

Biochemical Properties

It is known that similar compounds interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and can involve both covalent and non-covalent bonds .

Cellular Effects

Preliminary studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide vary with different dosages in animal models .